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Compound of Interest

Compound Name: ONO-8430506

Cat. No.: B15572983 Get Quote

Essential Safety and Handling Guide for ONO-
8430506
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

ONO-8430506, a potent, orally bioavailable autotaxin (ATX)/ENPP2 inhibitor. Given that a

specific Safety Data Sheet (SDS) is not publicly available for this research compound, a

precautionary approach is essential. All procedures should be conducted under the assumption

that the compound is highly potent and potentially hazardous.

Immediate Safety and Handling Precautions
ONO-8430506 is intended for research use only.[1] Due to its potent biological activity, direct

contact and aerosol generation must be strictly avoided. All handling of this compound,

especially in its solid form, should occur within a certified chemical fume hood or other suitable

ventilated enclosure to minimize inhalation risk.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure. The following table

summarizes the recommended PPE for various laboratory activities involving ONO-8430506.
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Activity
Recommended Personal Protective
Equipment

Handling Solid Compound (Weighing,

Aliquoting)

Primary:- Chemical-resistant gloves (Nitrile,

double-gloving recommended)- Disposable

gown with tight-fitting cuffs- Chemical splash

goggles and a face shield- NIOSH-approved

respirator (e.g., N95 for powders)

Preparing Solutions

Primary:- Chemical-resistant gloves (Nitrile,

double-gloving recommended)- Disposable

gown or lab coat- Chemical splash goggles

General Laboratory Use of Solutions
Primary:- Chemical-resistant gloves (Nitrile)-

Lab coat- Safety glasses with side shields

Operational Plans: From Receipt to Disposal
A structured workflow is critical to ensure safety and maintain the integrity of the compound.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks. The compound should be stored

under the recommended conditions to ensure stability.

Storage Condition Duration

Powder -20°C for up to 3 years

In Solvent -80°C for up to 1 year

Always refer to the supplier's specific storage instructions.

Solution Preparation
Detailed protocols for preparing solutions of ONO-8430506 are available from suppliers. For

instance, a stock solution in DMSO can be prepared at a concentration of 90.0 mg/mL (195.0

mM), where sonication may be required to aid dissolution.[1] For in vivo studies, a common

formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline, yielding a solution of
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at least 3.3 mg/mL (7.15 mM).[1] When preparing solutions, always add solvents sequentially

and ensure the solution is clear before adding the next component.

Disposal Plan
All waste materials contaminated with ONO-8430506 must be treated as hazardous chemical

waste. Adherence to institutional, local, and national regulations for hazardous waste disposal

is mandatory.

Waste Type Disposal Procedure

Solid ONO-8430506

- Collect in a clearly labeled, sealed, and

puncture-proof hazardous waste container.- Do

not mix with other waste streams unless

approved by your institution's Environmental

Health and Safety (EHS) office.

Contaminated Labware (e.g., pipette tips, tubes)
- Place in a designated, sealed hazardous

waste container.

Liquid Waste (Solutions containing ONO-

8430506)

- Collect in a labeled, leak-proof, and chemically

compatible hazardous waste container.- Ensure

the container is securely closed when not in

use.

Contaminated PPE

- Remove carefully to avoid cross-

contamination.- Dispose of in a designated

hazardous waste stream as per institutional

guidelines.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for safely handling ONO-8430506, from

initial preparation to final disposal, emphasizing critical safety checkpoints.
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ONO-8430506 Safe Handling Workflow
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A flowchart outlining the safe handling process for ONO-8430506.

By adhering to these guidelines, researchers can minimize risks and ensure a safe laboratory

environment when working with the potent autotaxin inhibitor ONO-8430506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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